Cas no 2193367-21-2 (1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one)

• Product Name: 1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one
• CAS No: 2193367-21-2
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5413986
• PubChem ID: 132327100
• Update Time: 2025-07-21

1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS033935082
• 1-(6-ethoxy-3,4-dihydro-1H-isoquinolin-2-yl)prop-2-en-1-one
• SCHEMBL21392851
• Z3488531663
• EN300-6689170
• 1-(6-ethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one
• 2193367-21-2
• 1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one

• Inchi： 1S/C14H17NO2/c1-3-14(16)15-8-7-11-9-13(17-4-2)6-5-12(11)10-15/h3,5-6,9H,1,4,7-8,10H2,2H3
• InChI Key： GIAWDAUVLDCOFD-UHFFFAOYSA-N
• SMILES： C(N1CCC2=C(C1)C=CC(OCC)=C2)(=O)C=C

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.097±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 422.5±45.0 °C(Predicted)
• pka: -0.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one

Introduction to 1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one (CAS No. 2193367-21-2)

The compound 1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one, identified by its CAS number 2193367-21-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the isoquinoline derivatives family, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of an ethoxy group and a conjugated system with a propenone moiety contributes to its distinct reactivity and biological profile, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of isoquinoline derivatives in drug discovery. These compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The structural motif of 1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one is particularly intriguing because it combines the flexibility of a dihydropyridine ring with the electron-deficient nature of the propenone group. This combination suggests that the molecule may interact with biological targets in multiple ways, enhancing its therapeutic potential.

In the context of modern drug development, the synthesis and characterization of such heterocyclic compounds are of paramount importance. The ethoxy substituent at the 6-position of the isoquinoline ring not only influences the electronic properties of the molecule but also plays a crucial role in determining its solubility and bioavailability. These factors are critical for optimizing pharmacokinetic profiles, which ultimately impact the compound's efficacy and safety in clinical settings.

Advances in computational chemistry have enabled researchers to predict the biological activity of 1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one with greater accuracy. Molecular modeling studies suggest that this compound may bind to specific protein targets involved in various disease pathways. For instance, its structure resembles known bioactive scaffolds that inhibit enzymes such as kinases and phosphodiesterases. Such interactions could lead to novel therapeutic strategies for conditions like cancer and neurodegenerative disorders.

The synthesis of 1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one involves multi-step organic reactions that require precise control over reaction conditions. The formation of the dihydropyridine core is a critical step, as it determines the overall conformation and reactivity of the molecule. Researchers have employed various catalytic systems to facilitate these transformations, including transition metal catalysts that enhance yield and selectivity. These methodologies align with current trends in green chemistry, emphasizing sustainable and efficient synthetic routes.

Preclinical studies have begun to explore the pharmacological properties of 1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one. Initial findings indicate that it exhibits moderate potency against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate inflammatory pathways has been observed in in vitro assays. These results are particularly promising given the growing demand for targeted therapies that minimize side effects associated with conventional treatments.

The role of isoquinoline derivatives in medicinal chemistry continues to expand as new synthetic techniques and analytical methods become available. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing these complex molecules. Furthermore, mass spectrometry (MS) provides valuable insights into their fragmentation patterns, aiding in structural elucidation and purity assessment.

Future research directions for 1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one include exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide critical information for optimizing its therapeutic use. Additionally, investigating its metabolic stability and potential drug-drug interactions will be essential for translating preclinical findings into clinical applications.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one exemplifies how advancements in synthetic chemistry can lead to innovative therapeutic agents. As research progresses, this compound holds promise for addressing unmet medical needs across various therapeutic areas.